N-(2-Methoxybenzyl)-1-(4-methoxy-2,5-dimethylphenyl)methanamine hydrobromide; 95%

• IUPAC Name: N-[(4-methoxy-2,5-dimethylphenyl)methyl]-1-(2-methoxyphenyl)methanamine;hydrobromide
• InChI: InChI=1S/C18H23NO2.BrH/c1-13-10-18(21-4)14(2)9-16(13)12-19-11-15-7-5-6-8-17(15)20-3;/h5-10,19H,11-12H2,1-4H3;1H
• InChI Key: XGGXFJBDVCXUNG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1OC)C)CNCC2=CC=CC=C2OC.Br
• Molecular Formula: C18H24BrNO2
• Molecular Weight: 366.3 g/mol

Description

N-(2-Methoxybenzyl)-1-(4-methoxy-2,5-dimethylphenyl)methanamine hydrobromide; 95% is a useful research compound. Its molecular formula is C18H24BrNO2 and its molecular weight is 366.3 g/mol. The purity is usually 95%.
The exact mass of the compound N-(2-Methoxybenzyl)-1-(4-methoxy-2,5-dimethylphenyl)methanamine hydrobromide; 95% is 365.09904 g/mol and the complexity rating of the compound is 297. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Pharmacological Research

Research has shown that derivatives of 2,5-dimethoxy-substituted phenethylamines, such as N-benzylphenethylamines ("NBOMes"), exhibit significant binding affinity to the 5-HT2A receptor and are highly potent serotonergic hallucinogens. These compounds have been associated with toxicity and fatalities, highlighting the need for further studies on their pharmacology, toxicity, and potential therapeutic applications or risks (Halberstadt, 2017).

Environmental Science

A review on novel brominated flame retardants (NBFRs) in various environments discussed their occurrence, potential risks, and the need for more research on their environmental fate and toxicity. This highlights the environmental impact of brominated compounds and the necessity for improved analytical methods to monitor these substances (Zuiderveen, Slootweg, & de Boer, 2020).

Materials Science

In the field of materials science, the review on the applications of redox mediators in treating organic pollutants with oxidoreductive enzymes offers insights into how specific chemical mediators can enhance the degradation of recalcitrant compounds. This research is particularly relevant for environmental remediation and the development of more efficient waste treatment processes (Husain & Husain, 2007).